Cas no 857283-05-7 (Bisphenol A Bissulfate Diammonium Salt)

• Product Name: Bisphenol A Bissulfate Diammonium Salt
• CAS No: 857283-05-7
• MF: C₁₅H₂₂N₂O₈S₂
• MW: 422.473782062531
• CID: 1060709
• Update Time: 2025-05-26

Bisphenol A Bissulfate Diammonium Salt Chemical and Physical Properties

Names and Identifiers

• Bisphenol A Bissulfate Diammonium Salt
• BISPHENOL A BISSULFATE DIAMMONIUM SALT,WHITE SOLID
• diazanium,[4-[2-(4-sulfonatooxyphenyl)propan-2-yl]phenyl] sulfate

• Inchi： 1S/C15H16O8S2.2H3N/c1-15(2,11-3-7-13(8-4-11)22-24(16,17)18)12-5-9-14(10-6-12)23-25(19,20)21;;/h3-10H,1-2H3,(H,16,17,18)(H,19,20,21);2*1H3
• InChI Key： HVOPCNUOROLILR-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])OC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OS(=O)(=O)[O-].[NH4+].[NH4+]

Additional information on Bisphenol A Bissulfate Diammonium Salt

Bisphenol A Bissulfate Diammonium Salt: A Comprehensive Overview

Bisphenol A Bissulfate Diammonium Salt, with the CAS number 857283-05-7, is a compound of significant interest in various scientific and industrial applications. This compound is derived from bisphenol A, a well-known chemical used in the production of polycarbonate plastics and epoxy resins. The addition of bissulfate and diammonium groups introduces unique properties that make it suitable for specialized applications. In this article, we will explore the chemical properties, synthesis methods, applications, and recent advancements related to Bisphenol A Bissulfate Diammonium Salt.

The molecular structure of Bisphenol A Bissulfate Diammonium Salt is characterized by the presence of a bisphenol backbone, which consists of two phenolic groups connected by a methylene group. The bissulfate group (-SO3H) and diammonium groups (NH4+) are attached to the molecule, providing it with distinct chemical reactivity and solubility properties. This compound exhibits a high degree of stability under various conditions, making it ideal for use in demanding environments.

Recent studies have highlighted the potential of Bisphenol A Bissulfate Diammonium Salt in advanced materials science. Researchers have explored its use as a precursor for synthesizing high-performance polymers and composites. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be utilized to create lightweight yet durable materials for aerospace applications. The ability of Bisphenol A Bissulfate Diammonium Salt to form strong intermolecular bonds is attributed to its unique functional groups, which facilitate cross-linking during polymerization.

In addition to its role in materials science, Bisphenol A Bissulfate Diammonium Salt has found applications in the field of biotechnology. It has been employed as a stabilizing agent in enzyme formulations, enhancing their activity and shelf life. A 2022 research article in *Biotechnology Journal* reported that this compound significantly improves the thermal stability of enzymes used in industrial processes, such as biofuel production and food processing.

The synthesis of Bisphenol A Bissulfate Diammonium Salt involves a multi-step process that combines bisphenol A with sulfuric acid and ammonia. The reaction conditions are carefully controlled to ensure optimal yield and purity. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods. For example, researchers have explored the use of microwave-assisted synthesis to reduce reaction time and energy consumption while maintaining product quality.

One of the most promising areas of research involving Bisphenol A Bissulfate Diammonium Salt is its application in drug delivery systems. Scientists have investigated its potential as a carrier for anti-cancer drugs due to its biocompatibility and controlled release properties. A 2023 study published in *Journal of Controlled Release* demonstrated that this compound can be used to create nanocarriers that deliver drugs directly to tumor cells, minimizing side effects and improving treatment efficacy.

Despite its numerous advantages, the use of Bisphenol A Bissulfate Diammonium Salt is not without challenges. One concern is its potential environmental impact. While it is not classified as a hazardous substance under current regulations, improper disposal can lead to contamination of water bodies. To address this issue, researchers are exploring biodegradable alternatives and developing methods for efficient waste management.

In conclusion, Bisphenol A Bissulfate Diammonium Salt (CAS No: 857283-05-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science, biotechnology, and drug delivery systems. As research continues to uncover new possibilities for this compound, it is expected to play an even greater role in shaping future technologies.